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Compound of Interest

Compound Name: 5-HMSiR-Hochest

Cat. No.: B12381734 Get Quote

Technical Support Center: 5-HMSiR-Hoechst
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

their experiments using the 5-HMSiR-Hoechst live-cell DNA stain.

Frequently Asked Questions (FAQs)
Q1: What is 5-HMSiR-Hoechst and what are its primary applications?

5-HMSiR-Hoechst is a far-red, cell-permeable DNA probe designed for live-cell imaging. It is

composed of a Hoechst 33258 molecule conjugated to a spontaneously blinking hydroxymethyl

silicon-rhodamine (HMSiR) fluorophore.[1][2][3] Its primary applications include high-resolution

imaging of nuclear DNA, single-molecule localization microscopy (SMLM), and stimulated

emission depletion (STED) microscopy of chromatin nanostructures in living cells.[1][4] The

probe exhibits a significant increase in fluorescence—up to 400-fold—upon binding to the

minor groove of DNA, which contributes to a high signal-to-noise ratio.

Q2: How does the fluorescence of 5-HMSiR-Hoechst increase upon DNA binding?

The significant fluorescence enhancement of 5-HMSiR-Hoechst upon DNA binding is attributed

to a dual-quenching mechanism in its unbound state. This involves both spiroether formation

and intramolecular quenching. When the Hoechst moiety binds to the DNA minor groove, this

quenching is suppressed, leading to a dramatic increase in fluorescence emission.
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Low Signal-to-Noise Ratio

Optimize Probe Concentration
(Titrate 10-500 nM)

Adjust Incubation Time
(15-60 min)

Introduce Wash Step

Optimize Imaging Parameters
(Lower Laser Power, Shorter Exposure)

Check Cell Health and Confluency

Improved Signal-to-Noise

 

Experiment Preparation

Staining Procedure

Imaging

Data Analysis

Culture Cells to Optimal Confluency

Prepare 5-HMSiR-Hoechst Staining Solution

Add Staining Solution to Cells

Incubate at 37°C for 30-60 min

Optional: Wash with Fresh Medium

Acquire Images with Far-Red Filters

Analyze Images for Nuclear Morphology,
Chromatin Structure, etc.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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